Cas no 2034270-17-0 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide)

• Product name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide
• CAS No: 2034270-17-0
• MF: C₁₅H₁₅NO₄S₂
• MW: 337.413901567459
• CID: 5348219

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzofuran-2-yl)-2-hydroxypropyl)thiophene-2-sulfonamide
• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide

• Inchi： 1S/C15H15NO4S2/c1-15(17,10-16-22(18,19)14-7-4-8-21-14)13-9-11-5-2-3-6-12(11)20-13/h2-9,16-17H,10H2,1H3
• InChI Key： HCLPPTVLCKLBSR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC(C)(C1=CC2C=CC=CC=2O1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Topological Polar Surface Area: 116
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide

Comprehensive Overview of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide (CAS No. 2034270-17-0)

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide (CAS No. 2034270-17-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both benzofuran and thiophene moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and structural complexity have made it a subject of interest in modern medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the known pharmacological properties of similar sulfonamide-based compounds. Its hydroxypropyl linker and heterocyclic components suggest possible applications in targeting specific biological pathways, though extensive clinical studies are still required to validate these hypotheses.

In the context of current research trends, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide aligns with the growing demand for small molecule therapeutics in treating complex diseases. The pharmaceutical industry's focus on precision medicine and targeted drug delivery systems has increased the relevance of such structurally sophisticated compounds. Moreover, its potential bioavailability and metabolic stability characteristics make it an interesting subject for ADME studies (Absorption, Distribution, Metabolism, and Excretion).

The synthesis of this compound typically involves multi-step organic reactions, with careful consideration given to the stereochemistry of the hydroxypropyl group and the regioselectivity of the sulfonamide formation. Recent advances in green chemistry approaches have prompted researchers to explore more sustainable methods for producing such complex molecules, reducing environmental impact while maintaining high yields and purity.

From a commercial perspective, CAS No. 2034270-17-0 represents an important building block in drug discovery pipelines. Pharmaceutical companies and research institutions are increasingly interested in acquiring high-quality samples of this compound for their screening libraries. The growing market for custom synthesis and contract research services has further highlighted the importance of such specialized chemical entities.

Quality control and characterization of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for biological testing and potential therapeutic applications. The development of robust analytical methods for this compound remains an active area of research in pharmaceutical analysis.

Looking ahead, the scientific community anticipates that derivatives of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide may offer new opportunities in addressing unmet medical needs. The compound's structural flexibility allows for various modifications that could enhance its pharmacological profile or target specificity. As research continues, we may see this molecule play a role in developing treatments for challenging conditions where current therapies remain inadequate.

For researchers working with this compound, proper handling and storage are essential to maintain its stability. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when dealing with any chemical substance. Documentation of physicochemical properties and stability data continues to be an important aspect of its characterization in various research settings.

The intellectual property landscape surrounding CAS No. 2034270-17-0 and related compounds is evolving rapidly, with several patents filed for similar structures in recent years. This reflects the growing commercial interest in this chemical space and underscores the potential value of such molecules in future therapeutic applications. Researchers should remain aware of the patent status when considering development pathways for this compound.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]thiophene-2-sulfonamide represents an intriguing example of modern medicinal chemistry with significant potential for further exploration. Its unique combination of structural features positions it as a valuable tool for drug discovery efforts and a subject of ongoing scientific investigation. As the field of small molecule drug development continues to advance, compounds like this will likely play increasingly important roles in addressing complex medical challenges.